![molecular formula C2H6BrNO2S B2381612 1-bromo-N-methylmethanesulfonamide CAS No. 54114-55-5](/img/structure/B2381612.png)
1-bromo-N-methylmethanesulfonamide
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Overview
Description
1-bromo-N-methylmethanesulfonamide is a chemical compound with the molecular weight of 188.05 . Its IUPAC name is bromo-N-methylmethanesulfonamide .
Molecular Structure Analysis
The InChI code for this compound is1S/C2H6BrNO2S/c1-4-7(5,6)2-3/h4H,2H2,1H3
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound has a molecular weight of 188.05 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis Applications
1-bromo-N-methylmethanesulfonamide is utilized in various synthetic chemistry applications. For instance, it serves as a starting material in the dehydrative synthesis of vinyl derivatives like 1‑(methylsulfonyl)-1‑propene and N,N‑dimethyl-1‑propene-1‑sulfonamide. These compounds are significant for their biological activities, particularly as enzyme inhibitors, and for their roles in synthetic organic chemistry as active agents in reactions such as 1,4-addition and electrocyclization (Kharkov University Bulletin Chemical Series, 2020).
Catalytic Applications
N-bromo sulfonamide reagents, which include derivatives of this compound, have been employed as efficient catalysts. For example, they have been used in the synthesis of 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s via a one-pot condensation reaction. This demonstrates their utility in facilitating complex organic reactions (New Journal of Chemistry, 2014).
Interaction Studies
Research on N-methylmethanesulfonamide and its derivatives involves examining their interactions with other compounds. For example, studies on the excess volumes of mixtures of N-methylmethanesulfonamide with various alcohols have provided insights into the interactions and geometrical effects in these mixtures (The Journal of Chemical Thermodynamics, 1982).
Reaction Dynamics
Investigations into the reaction dynamics and structural properties of compounds related to this compound have been conducted. For instance, the study of rotation and inversion barriers in N-methylmethanesulfonamide using ab initio calculations has provided deeper understanding of the molecular behavior of these compounds (Journal of Molecular Structure-theochem, 1997).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-bromo-N-methylmethanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6BrNO2S/c1-4-7(5,6)2-3/h4H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCNXPHMCSOGYBN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6BrNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54114-55-5 |
Source
|
Record name | 1-bromo-N-methylmethanesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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